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Compound of Interest

Compound Name: Lithium hydroxide monohydrate

Cat. No.: B072410

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of lithium hydroxide monohydrate (LiOH-H20), a crucial inorganic compound with
significant applications in various scientific and industrial sectors, including battery technology
and chemical synthesis. This document outlines its molecular weight and density, and provides
standardized experimental protocols for their determination.

Core Physicochemical Data

The essential quantitative properties of lithium hydroxide monohydrate are summarized in
the table below for quick reference.

Property Value Units
Molecular Weight 41.96[1][2] g/mol
Density 1.51[1] g/cm3
Appearance White crystalline solid[1][2]

CAS Number 1310-66-3[1][2]

Experimental Protocols
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Accurate determination of the molecular weight and density of LiIOH-H20 is fundamental for its
application in research and development. The following sections detail the methodologies for
these measurements.

Determination of Molecular Weight via Acid-Base
Titration

The molecular weight of lithium hydroxide monohydrate, a strong base, can be accurately
determined by titration with a standardized strong acid, such as hydrochloric acid (HCI). This
method relies on the neutralization reaction between the acid and the base.[3][4]

Methodology:

» Preparation of a Standardized HCI Solution: A solution of hydrochloric acid of a known
concentration (e.g., 0.1 M) is prepared and standardized against a primary standard, such as
sodium carbonate.[5]

o Preparation of LIOH-H20 Solution: A precisely weighed sample of LIOH-H20 (approximately
0.2-0.3 g) is dissolved in a known volume of deionized water (e.g., 50-100 mL) in an
Erlenmeyer flask.[3]

« Titration: A few drops of a suitable indicator, such as phenolphthalein, are added to the
LiOH-Hz20 solution. The standardized HCI solution is then slowly added from a buret to the
LiOH-H20 solution with constant stirring until the endpoint is reached, indicated by a
persistent color change.[6]

o Calculation: The molecular weight (MW) of LiOH-H20 is calculated using the following
formula:

MW = (mass of LIOH-H20 x Molarity of HCI x 1000) / (Volume of HCl in L)

Determination of Density via Pychometry

The density of a solid can be determined with high precision using a pycnometer, a flask with a
specific, accurately known volume.[2][7]

Methodology:
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o Determine the Mass of the Empty Pycnometer: The pycnometer is thoroughly cleaned, dried,
and its mass (m1) is accurately measured.

o Determine the Mass of the Pycnometer with the Solid: A sample of LiIOH-H20 is added to the
pycnhometer, and the total mass (mz) is measured. The mass of the solid is mz - ma.

o Determine the Mass of the Pycnometer, Solid, and a Non-reactive Liquid: A liquid in which
LiOH-Hz20 is insoluble and of a known density (p_liquid), such as toluene or kerosene, is
added to the pycnometer containing the solid until it is full. Any air bubbles are removed, and
the total mass (ms) is measured.

o Determine the Mass of the Pycnometer Filled Only with the Liquid: The pycnometer is
emptied, cleaned, dried, and then filled with the same non-reactive liquid. Its mass (ma) is
measured.

o Calculation: The density of the solid (p_solid) is calculated using the following formula:
p_solid = ((mz - m1) x p_liquid) / (M4 - m1 - (M3 - Mm2))

Characterization Workflow

The logical flow for the physicochemical characterization of a solid compound like LiOH-H20 is
depicted in the following diagram.
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Caption: Workflow for the physicochemical characterization of LiOH-Hz20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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